Cas no 25456-76-2 (H-D-Glu-OtBu)

H-D-Glu-OtBu Properties

Names and Identifiers

• (R)-4-Amino-5-(tert-butoxy)-5-oxopentanoic acid
• H-D-Glu-OtBu
• D-Glutamic acid 1-tert-butyl ester
• (4R)-4-amino-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• H-D-GLN-OTBU.HCL
• 4-t-butoxycarbonyl aminobutyric acid
• 4-tert-butoxycarbonyl aminobutyric acid
• glutamic acid-di-t-butyl ester
• H-D-Glu-OtBu-OH
• 2068AB
• AX8019713
• ST24035491
• (4R)-4-AMINO-5-(TERT-BUTOXY)-5-OXOPENTANOIC ACID
• AKOS016003322
• (4R)-4-azaniumyl-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoate
• DTXSID10427163
• (4R)-4-Amino-5-tert-butoxy-5-oxopentanoic acid
• A877585
• 25456-76-2
• CHEBI:180624
• MFCD09842819
• SCHEMBL6740146
• FD21485
• DS-18099
• EN300-316029
• CS-W005891
• HY-W005891
• DA-74066
• +Expand

• MDL： MFCD09842819
• InChIKey： QVAQMUAKTNUNLN-ZCFIWIBFSA-N
• Inchi： 1S/C9H17NO4/c1-9(2,3)14-8(13)6(10)4-5-7(11)12/h6H,4-5,10H2,1-3H3,(H,11,12)/t6-/m1/s1
• SMILES： O(C([C@@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 203.115758g/mol
• Surface Charge: 0
• XLogP3: -2.2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 203.115758g/mol
• Monoisotopic Mass: 203.115758g/mol
• Topological Polar Surface Area: 89.6Ų
• Heavy Atom Count: 14
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.22050
• PSA: 89.62000
• Refractive Index: 1.475
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 326.8±32.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 151.5±25.1 °C
• Color/Form: No data available
• Density: 1.133